Cas no 2171951-48-5 (4-(4-bromo-2-fluorophenyl)-1-methylpyrrolidine-3-carboxylic acid)

• Product Name: 4-(4-bromo-2-fluorophenyl)-1-methylpyrrolidine-3-carboxylic acid
• CAS No: 2171951-48-5
• MF: C₁₂H₁₃BrFNO₂
• MW: 302.139526128769
• CID: 5908490
• PubChem ID: 67523808
• Update Time: 2025-06-08

4-(4-bromo-2-fluorophenyl)-1-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-2-fluorophenyl)-1-methylpyrrolidine-3-carboxylic acid
• EN300-1454963
• 2171951-48-5
• SCHEMBL2762178

• Inchi： 1S/C12H13BrFNO2/c1-15-5-9(10(6-15)12(16)17)8-3-2-7(13)4-11(8)14/h2-4,9-10H,5-6H2,1H3,(H,16,17)
• InChI Key： IJHOOOCRIDQHLO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C1CN(C)CC1C(=O)O

Computed Properties

• Exact Mass: 301.01137g/mol
• Monoisotopic Mass: 301.01137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-(4-bromo-2-fluorophenyl)-1-methylpyrrolidine-3-carboxylic acid

4-(4-Bromo-2-Fluorophenyl)-1-Methylpyrrolidine-3-Carboxylic Acid: An Emerging Compound in Medicinal Chemistry

4-(4-Bromo-2-fluorophenyl)-1-methylpyrrolidine-3-carboxylic acid (CAS No. 2171951-48-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

The bromine and fluorine substituents on the phenyl ring, along with the methyl group on the pyrrolidine ring, contribute to the compound's distinct chemical properties. These functional groups not only enhance the compound's stability and solubility but also play a crucial role in modulating its interactions with biological targets. Recent studies have highlighted the importance of these substituents in fine-tuning the pharmacological profile of similar compounds.

In terms of its chemical structure, 4-(4-bromo-2-fluorophenyl)-1-methylpyrrolidine-3-carboxylic acid is characterized by a pyrrolidine ring linked to a substituted phenyl group via a carboxylic acid moiety. The presence of the carboxylic acid group imparts acidic properties to the molecule, which can be advantageous in various pharmaceutical applications. For instance, carboxylic acids are often used as prodrugs or as functional groups that can be further modified to enhance drug delivery and bioavailability.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the conformational flexibility and binding modes of 4-(4-bromo-2-fluorophenyl)-1-methylpyrrolidine-3-carboxylic acid. These studies have revealed that the compound can adopt multiple conformations, which may influence its interactions with target proteins or receptors. This flexibility is particularly important in drug design, as it allows for the optimization of binding affinity and selectivity.

The biological activity of 4-(4-bromo-2-fluorophenyl)-1-methylpyrrolidine-3-carboxylic acid has been explored in various preclinical studies. One notable application is its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For example, preliminary data suggest that this compound may exhibit potent anti-inflammatory effects by inhibiting the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain.

Moreover, 4-(4-bromo-2-fluorophenyl)-1-methylpyrrolidine-3-carboxylic acid has shown promise in neurodegenerative disease models. Studies have demonstrated that it can protect neurons from oxidative stress and apoptosis, making it a potential candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated through its ability to modulate intracellular signaling pathways involved in cell survival and death.

In addition to its therapeutic potential, 4-(4-bromo-2-fluorophenyl)-1-methylpyrrolidine-3-carboxylic acid has also been investigated for its use as a research tool. Its unique chemical structure makes it an excellent candidate for probing specific biological processes and validating new targets in drug discovery. For instance, it can be used to study the role of specific enzymes or receptors in disease pathogenesis or to screen for novel compounds with similar activities.

The synthesis of 4-(4-bromo-2-fluorophenyl)-1-methylpyrrolidine-3-carboxylic acid involves several well-established chemical reactions, including nucleophilic substitution, ring formation, and functional group modification. These synthetic routes have been optimized to ensure high yields and purity, making the compound readily available for both research and development purposes.

Despite its promising properties, further studies are needed to fully elucidate the mechanisms of action and safety profile of 4-(4-bromo-2-fluorophenyl)-1-methylpyrrolidine-3-carboxylic acid. Ongoing clinical trials are aimed at evaluating its efficacy and tolerability in human subjects. Preliminary results from these trials have been encouraging, but more data are required to confirm its therapeutic potential.

In conclusion, 4-(4-bromo-2-fluorophenyl)-1-methylpyrrolidine-3-carboxylic acid (CAS No. 2171951-48-5) represents an exciting new frontier in medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for both therapeutic applications and research purposes. As more data become available from ongoing studies, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing new treatments for various diseases.